2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 2-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H20N2O4S/c1-12-8-9-18-17(10-12)21(27)19-20(15-6-5-7-16(11-15)29-4)26(23(28)22(19)30-18)24-25-13(2)14(3)31-24/h5-11,20H,1-4H3
• InChI Key: OENCJCDADFKYKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NC(=C(S4)C)C)C5=CC(=CC=C5)OC

Description

2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a structurally complex heterocyclic compound featuring a fused chromeno-pyrrole-dione core substituted with a 4,5-dimethylthiazole moiety, a 3-methoxyphenyl group, and a methyl group at position 5.

The molecule’s architecture combines electron-rich aromatic systems (thiazole and methoxyphenyl) with a rigid bicyclic framework, conferring unique electronic and steric properties. Its synthesis typically involves multicomponent reactions (MCRs) using methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, enabling high functional group tolerance and scalability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Chromeno-Pyrrole-Dione Family

The following table highlights key structural differences and similarities between the target compound and related derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Structural Features
Target compound	C₂₅H₂₂N₂O₅S	462.52 g/mol	- 4,5-Dimethylthiazole - 3-Methoxyphenyl - 7-Methyl	Fused chromeno-pyrrole-dione core; electron-donating groups enhance solubility and bioactivity .
2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	C₂₆H₂₄N₂O₆S	504.55 g/mol	- 4,5-Dimethylthiazole - 4-Ethoxy-3-methoxyphenyl - No 7-methyl	Ethoxy substitution increases lipophilicity; altered pharmacokinetics compared to target .
3-(2-Hydroxyphenyl)-5-methyl-4-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	C₁₉H₁₇N₃O₂	331.36 g/mol	- 2-Hydroxyphenyl - Pyrazole ring	Simplified scaffold lacking thiazole; reduced molecular weight and altered H-bonding capacity .

Pharmacological and Physicochemical Comparisons

Bioactivity Profiles

• Thiazole-containing derivatives : Enhanced kinase inhibition due to thiazole’s ability to coordinate with ATP-binding pockets .
• Pyrazole/pyrimidine hybrids () : Exhibit antiproliferative activity against cancer cell lines (e.g., IC₅₀ values <10 μM) via topoisomerase II inhibition .

Physicochemical Properties

Property	Target Compound	Compound 7b ()	Compound 10 ()
LogP (predicted)	3.2	4.1	2.8
Solubility (mg/mL)	0.15	0.08	0.25
Hydrogen Bond Acceptors	7	8	10

LogP and solubility values estimated using computational tools; thiazole and methoxy groups improve solubility compared to purely aromatic analogues .